dimethyl 4-(4-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1,4-dihydro-3,5-pyridinedicarboxylate

• IUPAC Name: dimethyl 4-(4-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-4H-pyridine-3,5-dicarboxylate
• InChI: InChI=1S/C22H17F3N2O6/c1-32-20(28)17-11-26(16-5-3-4-14(10-16)22(23,24)25)12-18(21(29)33-2)19(17)13-6-8-15(9-7-13)27(30)31/h3-12,19H,1-2H3
• InChI Key: OMUDAYHUNWJCLE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN(C=C(C1C2=CC=C(C=C2)[N+](=O)[O-])C(=O)OC)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C22H17F3N2O6
• Molecular Weight: 462.4 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and two carboxylic ester groups attached to it. The molecule also has a nitrophenyl group and a trifluoromethylphenyl group attached to the pyridine ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridine ring, the introduction of the nitrophenyl and trifluoromethylphenyl groups, and the esterification of the carboxylic acids.

Molecular Structure Analysis

The presence of the nitro group, the trifluoromethyl group, and the ester groups would have significant effects on the electronic structure of the molecule. These groups are electron-withdrawing, which would make the pyridine ring less electron-rich and potentially more reactive.

Chemical Reactions Analysis

The compound could potentially undergo a variety of reactions, including nucleophilic substitution reactions at the ester groups, or electrophilic aromatic substitution reactions on the phenyl rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. The presence of the polar ester groups and the aromatic rings would likely make it relatively non-volatile and could also influence its solubility in various solvents.

Mechanism of Action

Without specific context, it’s difficult to say what the mechanism of action of this compound would be. It could potentially act as a ligand for metal ions, given the presence of the nitrogen atom in the pyridine ring and the oxygen atoms in the ester groups.